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Compound of Interest

Compound Name: Tetraethylammonium bicarbonate

Cat. No.: B1610092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for

tetraethylammonium bicarbonate. The following sections detail the hazards, necessary

precautions, and emergency response protocols to ensure the safe use of this compound in a

laboratory setting. All quantitative data has been summarized into tables for clarity and ease of

comparison. Detailed procedural workflows for emergency situations are also provided.

Hazard Identification and Classification
Tetraethylammonium bicarbonate is classified as a hazardous substance. It is harmful if

swallowed and causes serious eye, skin, and respiratory system irritation.[1][2][3] It is also

considered toxic to aquatic organisms.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]
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Signal Word: Warning[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of tetraethylammonium bicarbonate
is provided in the table below.

Property Value

Molecular Formula C9H21NO3

Molecular Weight 191.27 g/mol [4]

Appearance Solid

Flash Point Not applicable

Exposure Controls and Personal Protection
Strict adherence to personal protective equipment (PPE) guidelines is mandatory when

handling tetraethylammonium bicarbonate to minimize exposure risk.

Personal Protective Equipment (PPE)
The following table outlines the required PPE for handling this chemical.
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Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[2] A

face shield should be worn when there is a

splash hazard.[5]

Skin Protection

Chemical-resistant gloves (e.g., nitrile) tested to

a relevant standard (e.g., EN 374, US F739).[1]

Disposable nitrile gloves are the minimum

requirement and should be removed

immediately after contact with the chemical.[5] A

lab coat or other protective clothing is required.

Respiratory Protection

For nuisance exposures, a type P95 (US) or

type P1 (EU EN 143) particle respirator is

recommended. For higher-level protection, use

type OV/AG/P99 (US) or type ABEK-P2 (EU EN

143) respirator cartridges.[2] A NIOSH-approved

dust mask (type N95) is also indicated.

Engineering Controls
Work with tetraethylammonium bicarbonate should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[1][2] Appropriate

exhaust ventilation should be provided where dust is formed.[2]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands thoroughly with soap and water after handling.[1][3]
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Keep containers securely sealed when not in use.[1]

Avoid physical damage to containers.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep containers tightly closed.[2]

Store away from incompatible materials, such as strong oxidizing agents, and foodstuff

containers.[1][3]

Emergency Procedures
First Aid Measures
The following table summarizes the appropriate first aid response for different routes of

exposure.

Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[2] Immediately flush skin with

running water for at least 15 minutes while

removing contaminated clothing and shoes.[3]

Eye Contact

Rinse cautiously with water for several minutes.

[2][3] Remove contact lenses, if present and

easy to do. Continue rinsing for at least 15

minutes and consult a physician.[2][3]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[2] Do NOT induce vomiting

without medical advice.[3]
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Spill Response Protocol
In the event of a spill, follow the detailed workflow below.

Initial Actions

Assessment
Minor Spill Response

Major Spill Response
Spill Detected Evacuate Immediate Area Alert Nearby Personnel

and Supervisor
Assess Spill Size
and Hazard Level

Minor Spill
Small, Contained

Major Spill

Large, Uncontained

Don Appropriate PPE

Contact Emergency
Services / EHS

Contain Spill with
Inert Material

Use Dry Cleanup Procedures
(Avoid Dust)

Place in Labeled Container
for Disposal

Decontaminate Area
with Water

Secure the Area
and Prevent Entry

Await Arrival of
Trained Responders

Exposure Route

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Wash with Soap and
Plenty of Water

Eye Contact

Rinse Cautiously with
Water for >15 mins

Ingestion

Rinse Mouth with Water

Artificial Respiration
if Not Breathing Remove Contaminated Clothing Remove Contact Lenses,

if Present Do Not Induce Vomiting

Consult a Physician
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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